N-cyclopentyl-3-({[2-(1,3-thiazol-2-yl)ethyl]amino}sulfonyl)benzamide

• IUPAC Name: N-cyclopentyl-3-[2-(1,3-thiazol-2-yl)ethylsulfamoyl]benzamide
• InChI: InChI=1S/C17H21N3O3S2/c21-17(20-14-5-1-2-6-14)13-4-3-7-15(12-13)25(22,23)19-9-8-16-18-10-11-24-16/h3-4,7,10-12,14,19H,1-2,5-6,8-9H2,(H,20,21)
• InChI Key: QRKNWEWSTVICLW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)C2=CC(=CC=C2)S(=O)(=O)NCCC3=NC=CS3
• Molecular Formula: C17H21N3O3S2
• Molecular Weight: 379.5 g/mol

Description

N-cyclopentyl-3-({[2-(1,3-thiazol-2-yl)ethyl]amino}sulfonyl)benzamide, also known as CP-690,550, is a small molecule inhibitor of Janus kinase 3 (JAK3) that has been extensively studied for its potential therapeutic benefits in various autoimmune diseases.

Mechanism of Action

N-cyclopentyl-3-({[2-(1,3-thiazol-2-yl)ethyl]amino}sulfonyl)benzamide selectively inhibits JAK3 by binding to its ATP-binding site, which prevents the phosphorylation and activation of downstream signaling molecules. This leads to the inhibition of cytokine signaling and the suppression of T cell and B cell activation. N-cyclopentyl-3-({[2-(1,3-thiazol-2-yl)ethyl]amino}sulfonyl)benzamide has also been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6.
Biochemical and Physiological Effects:
N-cyclopentyl-3-({[2-(1,3-thiazol-2-yl)ethyl]amino}sulfonyl)benzamide has been shown to have significant effects on the immune system, including the suppression of T cell and B cell activation, the inhibition of cytokine signaling, and the reduction of pro-inflammatory cytokine production. In addition, N-cyclopentyl-3-({[2-(1,3-thiazol-2-yl)ethyl]amino}sulfonyl)benzamide has been shown to reduce the number of circulating lymphocytes, which is consistent with its mechanism of action. However, it has also been shown to have some off-target effects, such as the inhibition of JAK1 and JAK2, which can lead to adverse effects such as an increased risk of infection.

Advantages and Limitations for Lab Experiments

N-cyclopentyl-3-({[2-(1,3-thiazol-2-yl)ethyl]amino}sulfonyl)benzamide has several advantages for lab experiments, including its high selectivity for JAK3, its ability to suppress T cell and B cell activation, and its anti-inflammatory effects. However, it also has some limitations, such as its off-target effects on JAK1 and JAK2, which can lead to adverse effects, and its potential to interfere with other signaling pathways.

Future Directions

N-cyclopentyl-3-({[2-(1,3-thiazol-2-yl)ethyl]amino}sulfonyl)benzamide has shown promising results in preclinical and clinical studies for the treatment of various autoimmune diseases. However, there are still several future directions that need to be explored. These include:
1. Combination therapy with other immunomodulatory agents to enhance its efficacy and reduce adverse effects.
2. Development of more selective JAK3 inhibitors with fewer off-target effects.
3. Investigation of its potential use in other autoimmune diseases such as multiple sclerosis and lupus.
4. Evaluation of its long-term safety and efficacy in clinical trials.
5. Investigation of its potential use in cancer therapy, as JAK3 has also been implicated in the pathogenesis of certain cancers.
In conclusion, N-cyclopentyl-3-({[2-(1,3-thiazol-2-yl)ethyl]amino}sulfonyl)benzamide is a promising small molecule inhibitor of JAK3 that has shown significant potential for the treatment of various autoimmune diseases. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully explore its therapeutic potential and to address its limitations.

Synthesis Methods

N-cyclopentyl-3-({[2-(1,3-thiazol-2-yl)ethyl]amino}sulfonyl)benzamide can be synthesized using a multi-step process that involves the reaction of 3-aminobenzamide with cyclopentyl bromide, followed by the introduction of the thiazole moiety using 2-chloroethylamine hydrochloride and sodium hydride. The final step involves the sulfonation of the amine group using chlorosulfonic acid. The product is then purified using column chromatography to obtain N-cyclopentyl-3-({[2-(1,3-thiazol-2-yl)ethyl]amino}sulfonyl)benzamide in a pure form.

Scientific Research Applications

N-cyclopentyl-3-({[2-(1,3-thiazol-2-yl)ethyl]amino}sulfonyl)benzamide has been extensively studied for its potential therapeutic benefits in various autoimmune diseases such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease. It has been shown to inhibit the activity of JAK3, which is involved in the signaling pathway of several cytokines, including interleukin-2 (IL-2), IL-4, IL-7, IL-9, IL-15, and IL-21. By inhibiting JAK3, N-cyclopentyl-3-({[2-(1,3-thiazol-2-yl)ethyl]amino}sulfonyl)benzamide can block the activation of T cells and B cells, which play a critical role in the pathogenesis of autoimmune diseases.